Cas no 36440-97-8 (1-Fluoro-2-(trifluoromethyl)naphthalene)

• Product Name: 1-Fluoro-2-(trifluoromethyl)naphthalene
• CAS No: 36440-97-8
• MF: C₁₁H₆F₄
• MW: 214.158957004547
• CID: 4936069
• Update Time: 2025-08-02

1-Fluoro-2-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H6F4/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13,14)15/h1-6H
• InChI Key： IUSBDNSBRWGXTP-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 1-Fluoro-2-(trifluoromethyl)naphthalene

Research Brief on 1-Fluoro-2-(trifluoromethyl)naphthalene (CAS: 36440-97-8): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

1-Fluoro-2-(trifluoromethyl)naphthalene (CAS: 36440-97-8) is a fluorinated naphthalene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in pharmaceutical research.

Recent studies have highlighted the compound's utility as a versatile building block in organic synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated an efficient synthetic route to 1-Fluoro-2-(trifluoromethyl)naphthalene using palladium-catalyzed cross-coupling reactions, achieving yields of up to 85%. The presence of both fluorine and trifluoromethyl groups on the naphthalene ring system creates interesting electronic properties that make this compound particularly valuable for designing bioactive molecules.

In pharmaceutical applications, researchers have explored 1-Fluoro-2-(trifluoromethyl)naphthalene as a key intermediate in the development of novel kinase inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into a series of compounds showing promising activity against EGFR mutations. The fluorinated naphthalene core was found to enhance both binding affinity and metabolic stability compared to non-fluorinated analogs.

The compound's unique physicochemical properties have also made it valuable in materials science applications. Research published in Advanced Materials Interfaces (2023) demonstrated its use in the synthesis of organic semiconductors, where the electron-withdrawing effects of the fluorine and trifluoromethyl groups improved charge transport properties. This dual application potential in both pharmaceuticals and materials science underscores the compound's versatility.

From a safety and toxicology perspective, recent preclinical studies have provided important data on the compound's biological profile. While generally stable under physiological conditions, metabolism studies have identified specific cytochrome P450 enzymes involved in its biotransformation. These findings, published in Chemical Research in Toxicology (2023), are particularly relevant for pharmaceutical applications where metabolic stability is crucial.

Looking forward, several research groups are investigating the potential of 1-Fluoro-2-(trifluoromethyl)naphthalene in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting suggest that the compound's lipophilicity and fluorine content may make it suitable for developing fluorinated drug conjugates with improved tissue penetration.

In conclusion, 1-Fluoro-2-(trifluoromethyl)naphthalene (CAS: 36440-97-8) represents a valuable chemical entity with diverse applications across chemical biology and pharmaceutical research. Its unique combination of fluorine atoms and aromatic structure continues to inspire innovative applications in drug discovery and materials science. Future research directions likely include further exploration of its structure-activity relationships and development of more efficient synthetic methodologies.